Cas no 14670-02-1 (Benzeneethanol, 3-methyl-, 4-methylbenzenesulfonate)

• Product name: Benzeneethanol, 3-methyl-, 4-methylbenzenesulfonate
• CAS No: 14670-02-1
• MF: C₁₆H₁₈O₃S
• MW: 290.377323627472
• CID: 3766566
• PubChem ID: 124025830

Benzeneethanol, 3-methyl-, 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, 3-methyl-, 4-methylbenzenesulfonate
• EN300-6953597
• 14670-02-1
• 2-(3-methylphenyl)ethyl 4-methylbenzene-1-sulfonate

• Inchi： InChI=1S/C16H18O3S/c1-13-6-8-16(9-7-13)20(17,18)19-11-10-15-5-3-4-14(2)12-15/h3-9,12H,10-11H2,1-2H3
• InChI Key： PQAVTQZYKSADOY-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 290.09766561Da
• Monoisotopic Mass: 290.09766561Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 51.8Ų